Cas no 35926-06-8 (hept-1-en-3-yl acetate)

hept-1-en-3-yl acetate structure
hept-1-en-3-yl acetate structure
Product Name:hept-1-en-3-yl acetate
CAS No:35926-06-8
MF:C9H16O2
MW:156.222143173218
CID:318492
PubChem ID:3015819
Update Time:2025-04-19

hept-1-en-3-yl acetate Chemical and Physical Properties

Names and Identifiers

    • hept-1-en-3-yl acetate
    • 1-hepten-3-yl acetate
    • 1-vinylpentyl acetate
    • SIOVHXRHPCJGFJ-UHFFFAOYSA-N
    • 35926-06-8
    • NS00057958
    • AKOS006287111
    • 1-Hepten-3-ol, acetate
    • EINECS 252-795-0
    • DTXSID50957338
    • Inchi: 1S/C9H16O2/c1-4-6-7-9(5-2)11-8(3)10/h5,9H,2,4,6-7H2,1,3H3
    • InChI Key: SIOVHXRHPCJGFJ-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C(C=C)CCCC

Computed Properties

  • Exact Mass: 156.11508
  • Monoisotopic Mass: 156.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3

hept-1-en-3-yl acetate Related Literature

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